2,4-Dicarboxy-5,7-dichloroquinoline

• Molecular Formula: C11H5Cl2NO4
• Molecular Weight: 286.06 g/mol
• IUPAC Name: 5,7-dichloroquinoline-2,4-dicarboxylic acid
• InChI: InChI=1S/C11H5Cl2NO4/c12-4-1-6(13)9-5(10(15)16)3-8(11(17)18)14-7(9)2-4/h1-3H,(H,15,16)(H,17,18)
• InChI Key: LLVYKZZUFCZKHD-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C2=C1N=C(C=C2C(=O)O)C(=O)O)Cl)Cl

Description

2,4-Dicarboxy-5,7-dichloroquinoline is a useful research compound. Its molecular formula is C11H5Cl2NO4 and its molecular weight is 286.06 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

5,7-Dichloro-2,4-dimethoxycarbonylquinoline (Example 15a) (28 g) was dissolved in 50% aqueous methanol (700ml) with sodium hydroxide (35.8 g) and the solution was heated at reflux for 18 h. After cooling, the methanol was removed by evaporation and the residue was diluted with water to a volume of approximately 700 ml. Concentrated hydrochloric acid was added to the aqueous solution at 90° C. and the white solid produced was filtered while the filtrate was still hot. The solid was dried in a vacuum oven at 100° C. (20 mmHg) for 48 h to give the title compound (19.5 g, m.p. 246° C.);δ (360 MHz, DMSO) 8.09 (1H, s, 3-H), 8.13 (1H, d, J=2.2 Hz, 6-H or 8-H), 8.32 (1H, d, J=2.2 Hz, 6-H or 8H); m/e 354 (M+); Found: C, 43.48 ; H, 2.45; N, 4.58% C11H5Cl2NO4.H2O requires C, 43.45; H, 2.32; N, 4.61%